Cas no 2901083-27-8 (3-Chloro-4-((4-fluorobenZyl)oxy)phenol)

• Product Name: 3-Chloro-4-((4-fluorobenZyl)oxy)phenol
• CAS No: 2901083-27-8
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• CID: 6796087
• PubChem ID: 171367194
• Update Time: 2025-06-11

3-Chloro-4-((4-fluorobenZyl)oxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2901083-27-8
• MFCD34760963
• 3-Chloro-4-((4-fluorobenZyl)oxy)phenol

• Inchi： 1S/C13H10ClFO2/c14-12-7-11(16)5-6-13(12)17-8-9-1-3-10(15)4-2-9/h1-7,16H,8H2
• InChI Key： BWJKKAPWGZVBKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 252.0353354g/mol
• Monoisotopic Mass: 252.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Chloro-4-((4-fluorobenZyl)oxy)phenol

Introduction to 3-Chloro-4-((4-Fluorobenzyl)oxy)phenol (CAS No. 2901083-27-8)

3-Chloro-4-((4-fluorobenzyl)oxy)phenol (CAS No. 2901083-27-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of phenols and is characterized by the presence of a chloro substituent and a fluorobenzyl ether group on the phenolic ring. These functional groups contribute to its distinct chemical properties and biological behavior, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Chloro-4-((4-fluorobenzyl)oxy)phenol is represented by the formula C₁₃H₁₀ClFO₂. The presence of the chlorine and fluorine atoms, along with the ether linkage, imparts specific electronic and steric effects that influence its reactivity and interactions with biological targets. These properties have been extensively studied in recent years, leading to a deeper understanding of its potential therapeutic applications.

In the context of medicinal chemistry, 3-Chloro-4-((4-fluorobenzyl)oxy)phenol has been investigated for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its activity as an antioxidant. Phenolic compounds are known for their ability to scavenge free radicals and protect cells from oxidative stress, which is a common factor in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Recent studies have shown that 3-Chloro-4-((4-fluorobenzyl)oxy)phenol exhibits potent antioxidant activity, making it a promising candidate for further exploration in this area.

Beyond its antioxidant properties, 3-Chloro-4-((4-fluorobenzyl)oxy)phenol has also been evaluated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in many chronic diseases. Compounds with anti-inflammatory properties can help mitigate the symptoms and progression of these conditions. Preliminary research indicates that 3-Chloro-4-((4-fluorobenzyl)oxy)phenol can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Chloro-4-((4-fluorobenzyl)oxy)phenol have also been studied to assess its suitability as a drug candidate. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is essential for optimizing drug delivery and ensuring efficacy and safety. Research has shown that 3-Chloro-4-((4-fluorobenzyl)oxy)phenol has favorable pharmacokinetic properties, including good oral bioavailability and stability in biological systems. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, 3-Chloro-4-((4-fluorobenzyl)oxy)phenol has also been explored for its use in chemical synthesis and materials science. The unique combination of functional groups in this compound allows it to serve as a versatile building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of advanced materials with specific optical or electronic properties. This versatility adds to its value as a research tool and industrial reagent.

The safety profile of 3-Chloro-4-((4-fluorobenzyl)oxy)phenol has been another focus of recent studies. Ensuring the safety of any compound intended for pharmaceutical use is paramount. Toxicological assessments have indicated that 3-Chloro-4-((4-fluorobenzyl)oxy)phenol exhibits low toxicity at relevant concentrations, with no significant adverse effects observed in short-term studies. However, further long-term toxicity studies are necessary to fully evaluate its safety profile.

In conclusion, 3-Chloro-4-((4-fluorobenzyl)oxy)phenol (CAS No. 2901083-27-8) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and materials science. Its unique structural features contribute to its diverse biological activities, making it an intriguing candidate for further investigation and development. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the discovery and development of new therapeutic agents.